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Compound of Interest

Compound Name: (Rac)-Bepotastine-d6

Cat. No.: B15144215 Get Quote

This guide provides a comprehensive overview of the safety data for (Rac)-Bepotastine-d6, a

deuterated analog of Bepotastine. The information is intended for researchers, scientists, and

professionals in the field of drug development. While a specific Safety Data Sheet (SDS) for

(Rac)-Bepotastine-d6 is not readily available, this document synthesizes data from various

sources, including supplier information for the deuterated compound and the SDS for the non-

deuterated parent compound, Bepotastine besilate. The toxicological and safety handling

information for Bepotastine besilate is considered highly relevant to its deuterated form.

Chemical and Physical Properties
(Rac)-Bepotastine-d6 is primarily used as an internal standard in analytical and

pharmacokinetic research to enable precise quantification of Bepotastine in biological samples.

Key identifying information and physical properties are summarized below.
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Property Value Source(s)

IUPAC Name

4-(4-((4-chlorophenyl)(pyridin-

2-yl)methoxy)piperidin-1-

yl)butanoic-2,2,3,3,4,4-d6 acid

Synonyms
Bepotastine-d6, rac-

Bepotastine-d6

Molecular Formula C₂₁H₁₉D₆ClN₂O₃

Molecular Weight 394.93 g/mol

CAS Number

2469626-70-6 (for

Bepotastine-d6), 2469626-71-

7 (for Bepotastine-d6 besylate)

Purity ≥99% deuterated forms (d₁-d₆)

Solubility

DMSO: Slightly soluble

(warmed), Methanol: Slightly

soluble

Appearance Not specified, likely a solid

Melting/Boiling Point Undetermined

Flash Point Not applicable

Decomposition Temp. Not determined

pH-value Not applicable

Note: Some physical properties, such as melting and boiling points, have not been determined

for (Rac)-Bepotastine-d6. The data for the non-deuterated form is also not consistently

available across SDSs.

Toxicological Information
The toxicological data presented here is for the parent compound, Bepotastine besilate. It is

presumed that the deuterated form exhibits a similar toxicological profile.
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Hazard Identification GHS Classification

Health Hazard GHS08: Health hazard.

Reproductive Toxicity
Category 2: H361 - Suspected of damaging

fertility or the unborn child.

Skin Irritation H315: Causes skin irritation.

Eye Irritation H319: Causes serious eye irritation.

Respiratory Irritation H335: May cause respiratory irritation.

Toxicity Data (Bepotastine Besilate)

Acute Toxicity (Oral TDLo, Rat) 8,400 mg/kg / 4 weeks (intermittent).

Primary Irritant Effect (Skin)
No irritant effect reported in one source, causes

skin irritation in another.

Primary Irritant Effect (Eye)
No irritating effect reported in one source,

causes serious eye irritation in another.

Sensitization No sensitizing effects known.

Note: TDLo (Lowest Published Toxic Dose) indicates the lowest dose of a substance reported

to have produced any toxic effect in a particular animal species.

Experimental Protocols: Safety and Handling
Detailed experimental protocols for the synthesis or specific use of (Rac)-Bepotastine-d6 are

proprietary. However, the safety data sheets for Bepotastine besilate provide essential

protocols for safe handling and emergency procedures.

3.1 Personal Protective Equipment (PPE)

Eye/Face Protection: Safety glasses with side shields are recommended.

Skin Protection: Wear suitable protective clothing and gloves. The glove material should be

impermeable and resistant to the product.
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Respiratory Protection: Not generally required under normal use with adequate ventilation.

Use a positive pressure air-supplied respirator in situations with a potential for uncontrolled

release.

3.2 Handling and Storage

Handling: Avoid contact with skin and eyes. Do not breathe dust, fume, gas, mist, vapors, or

spray. Wash hands thoroughly after handling.

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area.

Recommended storage temperatures are between 15 and 25°C (59 and 77°F) or at +4°C for

long-term storage. For stock solutions, storage at -20°C for up to one month or -80°C for up

to six months is recommended.

3.3 First Aid Measures

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a doctor in case of complaints.

After Skin Contact: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.

After Swallowing: Rinse mouth thoroughly with water. Do not induce vomiting without

medical advice. Get medical attention if symptoms persist.

Mechanism of Action and Signaling Pathway
Bepotastine is a selective second-generation histamine H1 receptor antagonist. It works by

blocking the action of histamine, a substance in the body that causes allergic symptoms.

Bepotastine has been shown to be effective in treating allergic rhinitis, allergic conjunctivitis,

and urticaria/pruritus.
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Caption: Bepotastine's mechanism as a histamine H1 receptor antagonist.

Experimental Workflow: Spill Cleanup Protocol
The following diagram illustrates a logical workflow for handling a spill of (Rac)-Bepotastine-
d6, based on standard laboratory safety protocols outlined in related SDS documents.
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Spill Occurs

Evacuate Immediate Area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Eye Protection, Clothing)

Contain Spill
(Prevent further leakage)
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Dispose as Hazardous Waste
(Follow local regulations)
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Caption: Workflow for the safe cleanup of a (Rac)-Bepotastine-d6 spill.

To cite this document: BenchChem. [An In-depth Technical Guide to the Safety Data of
(Rac)-Bepotastine-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15144215#rac-bepotastine-d6-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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